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Compound of Interest

Compound Name: Fmoc-D-Leu-OH

Cat. No.: B2960068 Get Quote

Essential Safety and Handling Guide for Fmoc-D-
Leu-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling Fmoc-D-Leu-OH (N-α-Fmoc-D-leucine). Adherence to these procedures is critical for

ensuring laboratory safety and maintaining experimental integrity. While Fmoc-D-Leu-OH is

not classified as a hazardous substance, it is prudent to handle all chemicals with caution as its

toxicological properties have not been fully investigated.[1]

Physicochemical and Hazard Data
A summary of key quantitative data for Fmoc-D-Leu-OH is presented below.
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Property Value Citations

Molecular Formula C₂₁H₂₃NO₄ [1][2]

Molecular Weight 353.4 g/mol [1][2]

Appearance White powder

Melting Point 148 - 163 °C

Storage Temperature 2 - 8°C

HMIS Rating
Health: 0, Flammability: 0,

Physical Hazard: 0

NFPA Rating Health: 0, Fire: 0, Reactivity: 0

Personal Protective Equipment (PPE)
To ensure safety and minimize exposure, all personnel must use the following personal

protective equipment when handling Fmoc-D-Leu-OH.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Citations

Hands
Chemical-resistant

gloves

Disposable nitrile

gloves are required for

incidental contact.

They should be

removed and replaced

immediately after any

contact with the

chemical. Inspect

gloves for any tears or

holes before use.

Eyes / Face

Safety glasses with

side shields or

goggles

Safety glasses are the

minimum requirement.

Goggles are required

for protection against

dust particles or liquid

splashes. A face

shield should be used

in conjunction with

goggles when there is

a significant risk of

splashing.

Body Laboratory coat

A standard, fully-

buttoned lab coat is

mandatory to protect

against skin contact

and to prevent

contamination of

personal clothing.

Respiratory NIOSH-approved

respirator (N95 or

higher)

Required when

handling the powder

outside of a certified

chemical fume hood

or if dust generation is
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likely. Local exhaust

ventilation should be

used to minimize dust

in the air.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of Fmoc-D-Leu-OH from

receipt to use in experimental protocols.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store the container in a refrigerator at 2-8°C, desiccated, and protected from light.

Keep the container tightly closed in a dry, well-ventilated area.

Store away from oxidizing agents.

Handling and Weighing (Solid Form)
All handling of solid Fmoc-D-Leu-OH should be conducted in a certified chemical fume hood

or a ventilated balance enclosure to minimize inhalation exposure.

Before handling, ensure all required PPE is correctly worn.

Use appropriate tools, such as spatulas, to transfer the solid material, avoiding the creation

of dust.

If weighing outside a ventilated enclosure, a NIOSH-approved respirator is mandatory.

Preparing Solutions
Conduct all solution preparation within a chemical fume hood.

Slowly add the solid Fmoc-D-Leu-OH to the solvent to prevent splashing.
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Ensure the container is securely capped after use and returned to proper storage conditions.

In Case of a Spill
Minor Spills (Solid): For small spills, carefully sweep up the material, avoiding dust

generation. Place the collected solid into a sealed, labeled container for hazardous waste

disposal. Clean the spill area with an appropriate solvent, followed by soap and water.

Major Spills: In the event of a large spill, evacuate the area immediately. Alert laboratory

personnel and the institution's environmental health and safety (EHS) office. Do not attempt

to clean up a large spill without the appropriate training and equipment.

Disposal Plan
Proper disposal of Fmoc-D-Leu-OH and associated waste is crucial for environmental and

laboratory safety. All waste must be handled in accordance with local, state, and federal

regulations.

Waste Categorization
All materials that have come into contact with Fmoc-D-Leu-OH, including gloves, weigh

paper, pipette tips, and contaminated labware, must be treated as hazardous chemical

waste.

Solid Waste Disposal
Dispose of contaminated solid materials, such as used gloves, weigh paper, and absorbent

pads, in a designated and clearly labeled "Hazardous Solid Waste" container.

The container must be sealed to prevent the release of dust or residues.

Liquid Waste Disposal
Collect all liquid waste containing Fmoc-D-Leu-OH in a designated, sealed, and clearly

labeled "Hazardous Liquid Waste" container.

This includes excess solutions and solvent rinses from cleaning glassware.
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Decontamination
All glassware and equipment that have been in contact with the chemical should be rinsed

with a suitable solvent (e.g., DMF, DCM).

This rinseate must be collected and disposed of as hazardous liquid waste.

Institutional Protocols
Always follow your institution's specific guidelines for the disposal of chemical waste. Contact

your EHS department for guidance on waste collection schedules and procedures.

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe handling of Fmoc-D-Leu-
OH.
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Caption: Workflow for the safe handling and disposal of Fmoc-D-Leu-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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